Cas no 915922-01-9 (2-(2-Propyl-1H-benzo[d]imidazol-1-yl)propanoic acid)

• Product Name: 2-(2-Propyl-1H-benzo[d]imidazol-1-yl)propanoic acid
• CAS No: 915922-01-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1087142
• PubChem ID: 3890819
• Update Time: 2025-04-20

2-(2-Propyl-1H-benzo[d]imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Propyl-1H-benzo[d]imidazol-1-yl)propanoic acid
• 2-(2-Propyl-1H-benzimidazol-1-yl)propanoic acid
• AKOS022185248
• 2-(2-propylbenzimidazol-1-yl)propanoic acid
• 915922-01-9
• AKOS000301859
• HMS1701O15

• MDL： MFCD07397339
• Inchi： 1S/C13H16N2O2/c1-3-6-12-14-10-7-4-5-8-11(10)15(12)9(2)13(16)17/h4-5,7-9H,3,6H2,1-2H3,(H,16,17)
• InChI Key： OFYZINWGFMTKOQ-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C2C=CC=CC=2N=C1CCC)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų